2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride
Overview
Description
2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride (3-MPAH) is a novel small molecule that has gained increasing attention in the scientific community due to its potential applications in a range of research fields. 3-MPAH is a derivative of 3-methylpyrrolidin-3-ylacetonitrile (3-MPA), a compound that has been used in a variety of research applications, including drug discovery and development, drug metabolism, and biochemical and physiological studies. 3-MPAH is a crystalline compound that is soluble in water and organic solvents, and can be used in a variety of laboratory experiments.
Mechanism of Action
The mechanism of action of 2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride is not fully understood. However, it is believed that this compound acts as an inhibitor of enzymes involved in drug metabolism, as well as a modulator of receptor binding and protein-ligand interactions. This compound has also been shown to interact with the cytochrome P450 system, which is responsible for metabolizing drugs.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in drug metabolism, such as cytochrome P450, and to modulate the binding of drugs to their respective receptors. This compound has also been shown to interact with the cytochrome P450 system, which is responsible for metabolizing drugs. In addition, this compound has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride has several advantages for laboratory experiments. It is a crystalline compound that is soluble in water and organic solvents, making it easy to use in a variety of laboratory experiments. Additionally, this compound is relatively inexpensive and can be synthesized using a variety of methods. One limitation of this compound is that it is not very stable and can degrade over time.
Future Directions
There are a number of potential future directions for 2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride research. One potential direction is the development of new synthesis methods for this compound, which could improve the yield of the reaction and make it easier to use in a variety of laboratory experiments. Additionally, further research into the biochemical and physiological effects of this compound could lead to new applications for the compound in drug discovery and development, drug metabolism, and biochemical and physiological studies. Finally, further research into the mechanism of action of this compound could lead to a better understanding of how the compound interacts with the cytochrome P450 system and other enzymes involved in drug metabolism.
Synthesis Methods
2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride can be synthesized using a variety of methods, including the reaction of 3-MPA with hydrochloric acid, the reaction of 3-MPA with sodium hydroxide, and the reaction of 3-MPA with a base such as sodium bicarbonate. The most common method is the reaction of 3-MPA with hydrochloric acid. This reaction produces a crystalline product that is soluble in water and organic solvents. The yield of the reaction can be increased by using a higher concentration of hydrochloric acid and a longer reaction time.
Scientific Research Applications
2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride has been used in a variety of scientific research applications, including drug discovery and development, drug metabolism, and biochemical and physiological studies. This compound has been used in drug discovery and development as a tool to investigate the structure-activity relationship of compounds. It has also been used to study the metabolism of drugs in vitro and in vivo, as well as to investigate the effects of drugs on biochemical and physiological processes. This compound has also been used in studies of enzyme kinetics, protein-ligand interactions, and receptor binding.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride involves the reaction of 3-methylpyrrolidine with acetonitrile in the presence of a suitable catalyst, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methylpyrrolidine", "acetonitrile", "catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methylpyrrolidine is reacted with acetonitrile in the presence of a suitable catalyst, such as sodium or potassium hydroxide, at a temperature of around 100-120°C for several hours.", "Step 2: The resulting product is then cooled and the excess acetonitrile is removed by distillation under reduced pressure.", "Step 3: Hydrochloric acid is added to the residue to form the hydrochloride salt of 2-(3-methylpyrrolidin-3-yl)acetonitrile.", "Step 4: The product is then filtered, washed with water, and dried to obtain the final product as a white crystalline solid." ] } | |
| 2703780-91-8 | |
Molecular Formula |
C7H13ClN2 |
Molecular Weight |
160.6 |
Purity |
95 |
Origin of Product |
United States |
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